SARS-CoV-2 nsp3-IN-1

• Molecular Formula: C17H15N5O2
• Molecular Weight: 321.33 g/mol
• InChI: InChI=1S/C17H15N5O2/c23-17(24)14(7-10-8-19-13-4-2-1-3-11(10)13)22-16-12-5-6-18-15(12)20-9-21-16/h1-6,8-9,14,19H,7H2,(H,23,24)(H2,18,20,21,22)/t14-/m0/s1
• InChIKey: NOYXATOHIUTWQW-AWEZNQCLSA-N

SARS-CoV-2 nsp3-IN-1 (15c) Mac1 Inhibitor Overview

SARS-CoV-2 nsp3-IN-1, also designated Compound 15c (CAS 2892105-43-8), is a low-molecular-weight (321.33 g/mol) amino acid-derived 7H-pyrrolo[2,3-d]pyrimidine that functions as a Mac1 (SARS-CoV-2 nsp3 macrodomain) inhibitor [1]. It inhibits Mac1 ADP-ribosylhydrolase activity with an IC50 of 6.1 μM in AlphaScreen binding assays and induces a thermal shift (ΔTm) of 4.3 °C, comparable to the natural substrate ADP-ribose (ΔTm = 4.1 °C) [1]. Critically, this compound exhibits notable selectivity for coronavirus macrodomains (SARS-CoV-2, SARS-CoV, MERS-CoV) over human macrodomain proteins and other ADP-ribose binders [1].

• [1] Sherrill LM, Joya EE, Walker A, Roy A, Alhammad YM, Atobatele M, Wazir S, Abbas G, Keane P, Zhuo J, Leung AKL, Johnson DK, Lehtiö L, Fehr AR, Ferraris D. Design, synthesis and evaluation of inhibitors of the SARS-CoV-2 nsp3 macrodomain. Bioorg Med Chem. 2022 Aug 1;67:116788. doi: 10.1016/j.bmc.2022.116788. PMID: 35597097; PMCID: PMC9093066. View Source

SARS-CoV-2 nsp3-IN-1 Selectivity vs. Generic Inhibitors

Mac1 inhibitors under development span multiple chemotypes with widely divergent selectivity profiles, potency ranges, and translational track records [1]. Substituting SARS-CoV-2 nsp3-IN-1 with another Mac1 inhibitor such as MDOLL-0229 (IC50 2.1 μM, demonstrated antiviral activity in cell culture) or AVI-4206 (IC50 20–64 nM, in vivo efficacy) would introduce a different selectivity fingerprint, target engagement profile, and biological context, because each compound was profiled against distinct panels of ADP-ribose binding proteins under different assay conditions [2][3]. Even within the same pyrrolo-pyrimidine series, compounds 6g and 6h show 3–4-fold weaker Mac1 binding and markedly lower thermal stabilization than 15c, underscoring that small structural changes drive large differences in target engagement [1].

• [1] Sherrill LM et al. Design, synthesis and evaluation of inhibitors of the SARS-CoV-2 nsp3 macrodomain. Bioorg Med Chem. 2022;67:116788. doi: 10.1016/j.bmc.2022.116788. View Source
• [2] Wazir S, et al. Discovery of 2-amide-3-methylester thiophenes that target SARS-CoV-2 Mac1 and repress coronavirus replication. J Med Chem. 2024. doi: 10.1021/acs.jmedchem.3c02433. PMID: 38592023. View Source
• [3] Lee AA, et al. The Mac1 ADP-ribosylhydrolase is a Therapeutic Target for SARS-CoV-2. bioRxiv. 2024. doi: 10.1101/2024.08.19.608619. View Source

Quantitative Evidence: 15c vs. Mac1 Analogs

Macrodomain Selectivity: 15c vs. 6g and 6h

SARS-CoV-2 nsp3-IN-1 (15c) was profiled against an extended panel of mono-ADP-ribose (MAR) binding proteins using a FRET assay and found to be 'remarkably selective for coronavirus macrodomains, specifically SARS-CoV-2, SARS-CoV and MERS-CoV' [1]. In contrast, the in-series piperidine derivatives 6g (IC50 = 21.6 μM) and 6h (IC50 = 23.5 μM) were only evaluated for selectivity against the human macrodomain Mdo2, against which they showed minimal inhibition (>300 μM) [1].

Evidence Dimension	Selectivity profile across ADP-ribose binding protein panel
Target Compound Data	15c (nsp3-IN-1): Selective for SARS-CoV-2, SARS-CoV, and MERS-CoV macrodomains; inhibited human Mdo2 only weakly (exact IC50 not reported but selectivity confirmed by FRET panel)
Comparator Or Baseline	6g (IC50 = 21.6 μM) and 6h (IC50 = 23.5 μM): Selectivity assessed only against human Mdo2 (>300 μM); no broader coronavirus panel data reported
Quantified Difference	15c is the only compound in the series profiled against a full panel of viral and human macrodomains; its coronavirus selectivity is qualitatively broader than 6g/6h which lack pan-CoV profiling data
Conditions	FRET-based MAR binding competition assay; panel included human Mdo1, Mdo2, PARP10-CD, CHIKV macrodomain, SARS-CoV-2 Mac1, SARS-CoV Mac1, MERS-CoV Mac1

Why This Matters

For researchers studying coronavirus-specific macrodomain biology, 15c provides the best-characterized selectivity fingerprint within the pyrrolo-pyrimidine series, reducing the risk of off-target MAR-binding protein interference.

• [1] Sherrill LM et al. Design, synthesis and evaluation of inhibitors of the SARS-CoV-2 nsp3 macrodomain. Bioorg Med Chem. 2022;67:116788. Section 2.8, Figure 6. View Source

Target Engagement by Thermal Shift vs. ADPr

In differential scanning fluorimetry (DSF), SARS-CoV-2 nsp3-IN-1 (15c) produced a thermal shift (ΔTm) of 4.3 °C at 300 μM, which is comparable to that of the native substrate ADP-ribose (ADPr, ΔTm = 4.1 °C) [1]. This value substantially exceeds the thermal shifts observed for the next most potent in-series compounds: 6g (ΔTm ≈ 1.7 °C), 6h (ΔTm = 1.24 °C), and 19 (ΔTm = 1.1 °C) [1].

Evidence Dimension	Thermal stabilization of Mac1 protein (ΔTm by DSF)
Target Compound Data	15c: ΔTm = 4.3 °C (at 300 μM)
Comparator Or Baseline	ADPr (natural substrate): ΔTm = 4.1 °C; 6g: ΔTm ≈ 1.7 °C; 6h: ΔTm = 1.24 °C; 19: ΔTm = 1.1 °C (all at 300 μM)
Quantified Difference	15c thermal shift is 2.5–3.9× greater than in-series comparators 6g, 6h, and 19, and matches the native substrate ADPr within 0.2 °C
Conditions	DSF assay; 10 μM SARS-CoV-2 Mac1 protein, 8× SYPRO Orange, 20 mM HEPES pH 7.5, temperature ramp 25–85 °C at 0.2 °C/30 s steps; compounds tested at 300 μM

Why This Matters

The thermal shift data provide direct biophysical evidence of robust target engagement; 15c is the only compound in the series that achieves thermal stabilization equivalent to the natural substrate, indicating a binding mode that closely mimics ADPr.

• [1] Sherrill LM et al. Design, synthesis and evaluation of inhibitors of the SARS-CoV-2 nsp3 macrodomain. Bioorg Med Chem. 2022;67:116788. Section 2.6, Table 2, Figure 4. View Source

ARH Enzymatic Inhibition vs. 6g

In an ADPr-Glo coupled enzymatic assay measuring Mac1 ADP-ribosylhydrolase (ARH) activity, both 6g and 15c demonstrated dose-dependent inhibition, but 'Compound 15c demonstrated greater inhibition, consistent with its increased binding activity' [1]. This is the only direct enzymatic head-to-head comparison reported in the study.

Evidence Dimension	Inhibition of Mac1 ADP-ribosylhydrolase enzymatic activity
Target Compound Data	15c: Dose-dependent inhibition observed; qualitatively stronger than 6g (exact enzymatic IC50 not reported; binding IC50 = 6.1 μM)
Comparator Or Baseline	6g: Dose-dependent inhibition observed; qualitatively weaker than 15c; binding IC50 = 21.6 μM
Quantified Difference	15c binding affinity is 3.5-fold stronger than 6g (6.1 vs. 21.6 μM); enzymatic inhibition trend mirrors binding potency hierarchy
Conditions	ADPr-Glo assay utilizing NudF phosphodiesterase to cleave free ADP-ribose; Mac1 protein incubated with inhibitors prior to addition of MARylated substrate

Why This Matters

For functional studies requiring blockade of Mac1 catalytic activity (not just binding), 15c provides the strongest ARH inhibition within the primary amino acid series, making it the preferred choice for enzymatic phenotype experiments.

• [1] Sherrill LM et al. Design, synthesis and evaluation of inhibitors of the SARS-CoV-2 nsp3 macrodomain. Bioorg Med Chem. 2022;67:116788. Section 2.7, Figure 5. View Source

Potency Gap to Advanced Mac1 Inhibitors

While SARS-CoV-2 nsp3-IN-1 (15c) exhibits an IC50 of 6.1 μM in AlphaScreen binding assays, more advanced Mac1 inhibitors have since been reported: MDOLL-0229 (Compound 27) has an IC50 of 2.1 μM and has demonstrated inhibition of SARS-CoV-2 replication in cell culture [2]; AVI-4206 achieves IC50 values of 20–64 nM and has shown antiviral efficacy in mouse models [3]. However, 15c remains one of the most extensively characterized inhibitors within the pyrrolo-pyrimidine chemotype and serves as a critical tool compound for structure-activity relationship (SAR) studies and chemotype comparisons [1].

Evidence Dimension	Mac1 binding potency (IC50) and translational status
Target Compound Data	15c: IC50 = 6.1 μM (AlphaScreen); no reported cellular antiviral activity; no in vivo data
Comparator Or Baseline	MDOLL-0229: IC50 = 2.1 μM; inhibits MHV and SARS-CoV-2 replication in cell models; AVI-4206: IC50 = 20–64 nM; antiviral efficacy in mouse model
Quantified Difference	15c is 2.9-fold less potent than MDOLL-0229 and ~95- to 305-fold less potent than AVI-4206
Conditions	Cross-study comparison; different assay formats: 15c tested in AlphaScreen and FRET; MDOLL-0229 in AlphaScreen/FP; AVI-4206 in HTRF and coupled enzymatic assay

Why This Matters

This potency gap defines the appropriate use-case: 15c is a validated tool compound for biochemical and biophysical target engagement studies and chemotype-specific SAR exploration, not for translational antiviral efficacy experiments where MDOLL-0229 or AVI-4206 would be more suitable.

• [1] Sherrill LM et al. Design, synthesis and evaluation of inhibitors of the SARS-CoV-2 nsp3 macrodomain. Bioorg Med Chem. 2022;67:116788. View Source
• [2] Wazir S, et al. Discovery of 2-amide-3-methylester thiophenes that target SARS-CoV-2 Mac1 and repress coronavirus replication. J Med Chem. 2024. PMID: 38592023. View Source
• [3] Lee AA, et al. The Mac1 ADP-ribosylhydrolase is a Therapeutic Target for SARS-CoV-2. bioRxiv. 2024. doi: 10.1101/2024.08.19.608619. View Source

Binding Mode: H-Bond Network vs. Fragment Leads

Molecular modeling reproducibly predicted that 15c engages both the adenosine binding pocket (H-bonds with Asp22 and the amide backbone NH of Ile23) and the oxyanion subsite (H-bonds with Phe157 and Asp156), while the indole ring of the tryptophan moiety extends into the phosphate binding pocket [1]. The tryptamine derivative 20, lacking the carboxylic acid, was approximately 7-fold less potent (IC50 = 43 μM), experimentally confirming the essential contribution of the carboxylate-H-bond network [1].

Evidence Dimension	Number of key H-bond interactions and binding subsite occupancy
Target Compound Data	15c: Occupies adenosine pocket (2 H-bonds) + oxyanion subsite (2 H-bonds) + phosphate pocket (van der Waals via indole); IC50 = 6.1 μM
Comparator Or Baseline	Compound 20 (tryptamine derivative, no carboxylic acid): Occupies adenosine pocket only; IC50 = 43 μM; Compound 1 (fragment): Occupies adenosine pocket + oxyanion subsite; IC50 = ~60 μM (estimated from fragment)
Quantified Difference	15c is 7-fold more potent than 20 and significantly more potent than the starting fragment 1, attributable to simultaneous engagement of three binding subsites
Conditions	Molecular docking using co-crystal structures of fragment 1 and ADPr with SARS-CoV-2 Mac1 (PDB IDs from Schuller et al. 2021 and Alhammad et al. 2021)

Why This Matters

The three-subsite binding mode of 15c, validated by 7-fold potency loss upon removal of the carboxylic acid, provides a structurally rationalized scaffold for fragment-growth optimization, distinguishing it from single-subsite binders.

• [1] Sherrill LM et al. Design, synthesis and evaluation of inhibitors of the SARS-CoV-2 nsp3 macrodomain. Bioorg Med Chem. 2022;67:116788. Section 2.5, Table 2, Figure 3. View Source

Application Scenarios for SARS-CoV-2 nsp3-IN-1

Coronavirus Macrodomain Selectivity Profiling

SARS-CoV-2 nsp3-IN-1 is the best-characterized compound for coronavirus macrodomain selectivity within the pyrrolo-pyrimidine series, having been profiled against a full panel of viral and human MAR-binding proteins including SARS-CoV-2, SARS-CoV, MERS-CoV, CHIKV macrodomains, and human Mdo1 and Mdo2 [1]. Researchers requiring a reference inhibitor with documented pan-coronavirus selectivity should select 15c over 6g or 6h, which were only tested against human Mdo2 [1].

ADPr-Matched Thermal Shift Assays

For differential scanning fluorimetry (DSF) or thermal proteome profiling experiments, 15c provides a ΔTm of 4.3 °C, statistically indistinguishable from the natural substrate ADPr (4.1 °C) [1]. This makes 15c the only in-series compound suitable as a positive control for thermal shift assays where substrate-level stabilization is required as a benchmark for full active-site occupancy.

Pyrrolo-Pyrimidine Inhibitor SAR Reference

15c represents the potency apex of the primary amino acid subseries (IC50 = 6.1 μM) and features a computationally validated three-subsite binding mode (adenosine pocket, oxyanion subsite, phosphate pocket) [1]. Medicinal chemistry teams pursuing fragment-to-lead optimization of 7H-pyrrolo[2,3-d]pyrimidine scaffolds should use 15c as the reference compound for benchmarking new derivatives, given its well-defined SAR context and the availability of the less potent analog 20 (IC50 = 43 μM) as a negative control for carboxylate engagement [1].

Cross-Chemotype Mac1 Inhibitor Evaluation

When evaluating Mac1 inhibitors across chemotypes, 15c serves as the pyrrolo-pyrimidine representative for cross-chemotype comparisons against MDOLL-0229 (thiophene scaffold, IC50 = 2.1 μM) [2] and AVI-4206 (pyrimido-indole scaffold, IC50 = 20–64 nM) [3]. Such comparisons are essential for identifying chemotype-specific selectivity liabilities and pharmacokinetic profiles independent of absolute potency.

• [1] Sherrill LM et al. Design, synthesis and evaluation of inhibitors of the SARS-CoV-2 nsp3 macrodomain. Bioorg Med Chem. 2022;67:116788. View Source
• [2] Wazir S, et al. Discovery of 2-amide-3-methylester thiophenes that target SARS-CoV-2 Mac1. J Med Chem. 2024. PMID: 38592023. View Source
• [3] Lee AA, et al. The Mac1 ADP-ribosylhydrolase is a Therapeutic Target for SARS-CoV-2. bioRxiv. 2024. View Source